Cas no 1807391-12-3 (Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1807391-12-3
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• CID: 4959752
• Update Time: 2025-06-11

Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C15H15ClO5/c1-2-21-15(20)12-4-3-11(8-13(17)9-16)10(7-12)5-6-14(18)19/h3-7H,2,8-9H2,1H3,(H,18,19)/b6-5+
• InChI Key： ZQWLEHPFERTBJI-AATRIKPKSA-N
• SMILES： ClCC(CC1C=CC(C(=O)OCC)=CC=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 418
• XLogP3: 2.3
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate

Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate (CAS No. 1807391-12-3): A Comprehensive Overview

Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate (CAS No. 1807391-12-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular formula of Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate highlights its complex architecture, which includes a benzoate core substituted with a carboxyvinyl group and a chloro-substituted oxopropyl chain. This structural configuration imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both polar and non-polar functional groups enhances its solubility and interaction with biological targets, which is crucial for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate fits well within this trend, as it serves as a versatile building block for constructing more intricate pharmacophores. Researchers have been exploring its utility in the synthesis of inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

One of the most compelling aspects of Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate is its role in the development of small-molecule drugs. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties for specific biological activities. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in oncology research. The carboxyvinyl group, in particular, offers a reactive site for further functionalization, enabling the creation of highly specific ligands.

The chloro-substituted oxopropyl chain adds another layer of complexity to the compound's behavior. This moiety not only influences its electronic properties but also enhances its binding affinity to certain biological targets. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate with high precision, facilitating the design of more effective drug candidates.

In addition to its pharmaceutical applications, Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate has shown promise in materials science. Its unique structural features make it suitable for use in polymer synthesis and as a crosslinking agent in various industrial processes. The compound's stability under different conditions further enhances its appeal as a material science component.

The synthesis of Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, have been employed to achieve high yields and purity. These methods not only highlight the compound's synthetic utility but also showcase the latest developments in organic chemistry.

Ongoing research is expanding the understanding of how Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate can be integrated into drug discovery pipelines. By leveraging cutting-edge technologies like high-throughput screening and structure-based drug design, scientists are uncovering new ways to harness its potential. The compound's versatility makes it an attractive candidate for further exploration in both academic and industrial settings.

The future prospects for Ethyl 3-(2-carboxyvinyl)-4-(3-chloro-2-oxopropyl)benzoate are bright, with ongoing studies focusing on optimizing its synthesis and expanding its range of applications. As our understanding of molecular interactions continues to evolve, this compound is poised to play a significant role in the next generation of pharmaceuticals and advanced materials.